Cas no 1935119-25-7 (octahydro-2H-furo3,2-cazepine)

• Product Name: octahydro-2H-furo3,2-cazepine
• CAS No: 1935119-25-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5608526
• PubChem ID: 118210560
• Update Time: 2024-03-01

octahydro-2H-furo3,2-cazepine Chemical and Physical Properties

Names and Identifiers

• Octahydro-2H-furo[3,2-c]azepine
• 2H-Furo[3,2-c]azepine, octahydro-
• SCHEMBL16878558
• EN300-843061
• 1935119-25-7
• octahydro-2H-furo3,2-cazepine

• Inchi： 1S/C8H15NO/c1-2-8-7(3-5-10-8)6-9-4-1/h7-9H,1-6H2
• InChI Key： JOHMKRKCPSIXHW-UHFFFAOYSA-N
• SMILES： N1CCCC2OCCC2C1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.970±0.06 g/cm3(Predicted)
• Boiling Point: 221.7±23.0 °C(Predicted)
• pka: 11.16±0.20(Predicted)